Cas no 946221-88-1 (5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide)

• Product Name: 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide
• CAS No: 946221-88-1
• MF: C₁₇H₂₀N₂O₃S₂
• MW: 364.482301712036
• CID: 5515836
• Update Time: 2025-08-03

5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)thiophene-2-sulfonamide
• 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide

• Inchi： 1S/C17H20N2O3S2/c1-3-16(20)19-10-4-5-13-7-8-14(11-15(13)19)18-24(21,22)17-9-6-12(2)23-17/h6-9,11,18H,3-5,10H2,1-2H3
• InChI Key： WTHSGPZQYHCDSF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)CC)(=O)=O)SC(C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide

5-Methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide: A Comprehensive Overview

The compound with CAS No. 946221-88-1, known as 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in modulating cellular pathways associated with various diseases, making it a promising candidate for therapeutic interventions.

The molecular structure of 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide is characterized by a thiophene ring system substituted with a methyl group at the 5-position and a sulfonamide group at the 2-position. The sulfonamide moiety is further connected to a tetrahydroquinoline derivative, which introduces additional complexity and functional diversity to the molecule. This structural arrangement allows for diverse interactions within biological systems, contributing to its potential pharmacological activity.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques to optimize its production, ensuring high purity and reproducibility. The use of green chemistry principles in these syntheses has also been emphasized to minimize environmental impact and enhance sustainability.

One of the most exciting developments involving 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide is its demonstrated ability to inhibit key enzymes involved in inflammatory processes. Studies conducted in vitro have shown that this compound can suppress the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling pathways. These findings suggest that it may serve as a novel anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its enzymatic inhibitory properties, this compound has also been investigated for its potential role in cancer therapy. Preclinical studies indicate that it may induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. Additionally, its ability to inhibit tumor angiogenesis could make it a valuable adjunct in combination therapies targeting solid tumors.

The pharmacokinetic profile of 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide has been extensively studied to assess its bioavailability and metabolic stability. Research suggests that it exhibits favorable absorption characteristics and moderate clearance rates in preclinical models. These properties are critical for determining its suitability as an orally administered drug candidate.

Moreover, computational modeling techniques have been employed to predict the binding affinity of this compound to various protein targets. These simulations have provided insights into its potential interactions with G protein-coupled receptors (GPCRs) and other membrane-bound proteins, further expanding its therapeutic potential.

In conclusion, 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide represents a cutting-edge molecule with multifaceted applications in drug discovery and development. Its unique chemical structure and promising biological activities underscore its importance as a lead compound for future therapeutic innovations.